3-chloro-N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]-2-methylbenzene-1-sulfonamide

• IUPAC Name: 3-chloro-N-[2-(3-cyclopropyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-1-yl)ethyl]-2-methylbenzenesulfonamide
• InChI: InChI=1S/C18H20ClN3O4S2/c1-13-15(19)5-4-8-18(13)27(23,24)20-11-12-21-16-6-2-3-7-17(16)22(14-9-10-14)28(21,25)26/h2-8,14,20H,9-12H2,1H3
• InChI Key: ZGACIAZFAZJBLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)NCCN2C3=CC=CC=C3N(S2(=O)=O)C4CC4
• Molecular Formula: C18H20ClN3O4S2
• Molecular Weight: 442.0 g/mol

Description

3-chloro-N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]-2-methylbenzene-1-sulfonamide is a useful research compound. Its molecular formula is C18H20ClN3O4S2 and its molecular weight is 441.95. The purity is usually 95%.
BenchChem offers high-quality 3-chloro-N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]-2-methylbenzene-1-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-chloro-N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]-2-methylbenzene-1-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antiproliferative Applications

Sulfonamide derivatives have been synthesized and evaluated for their antimicrobial and antiproliferative properties. For instance, N-ethyl-N-methylbenzenesulfonamide derivatives were synthesized and showed potent cytotoxic activity against lung and liver carcinoma cell lines, with specific compounds demonstrating significant cytotoxic and antimicrobial activities (Shimaa M. Abd El-Gilil, 2019).

Enzyme Inhibition for Cancer Therapy

Halogenated sulfonamide derivatives have been prepared and tested as inhibitors of carbonic anhydrase IX, a tumor-associated enzyme. These compounds, including simple aromatic and heterocyclic sulfonamides, showed potent inhibition and suggested potential as antitumor agents (M. Ilies et al., 2003).

Catalysts for Organic Synthesis

Poly(N, N′-dibromo-N-ethyl-benzene-1,3-disulfonamide) and N, N, N′, N′-tetrabromobenzene-1,3-disulfonamide have been used as effective catalysts for the synthesis of benzimidazoles and benzodiazepines, highlighting their utility in facilitating organic reactions (R. Ghorbani‐Vaghei & H. Veisi, 2010).

Antiglaucoma Agents

Research into benzolamide analogs derivatized from carboxybenzolamide has yielded new sulfonamides with potent inhibitory activity against carbonic anhydrase isozymes. These compounds have been shown to be effective topical antiglaucoma agents, with some demonstrating superior efficacy and prolonged action compared to standard drugs (A. Casini et al., 2003).